![molecular formula C17H19ClN2OS B5117623 1-(2-chlorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine](/img/structure/B5117623.png)
1-(2-chlorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-chlorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine, also known as CTMP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been studied for its potential use in scientific research. CTMP has been found to have a unique chemical structure and mechanism of action that makes it a promising candidate for research in the field of neuroscience.
Mechanism of Action
1-(2-chlorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine works by inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on behavior and cognition. This compound has been found to have a high affinity for dopamine transporters, which are involved in the regulation of reward and motivation. This makes it a potential tool for studying the role of dopamine in these processes.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain. This can lead to an increase in feelings of euphoria, alertness, and energy. This compound has also been found to increase heart rate and blood pressure, which can have negative effects on cardiovascular health.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-chlorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine in scientific research is its unique mechanism of action. It has been found to have a high affinity for dopamine transporters, which makes it a promising tool for studying the role of dopamine in reward and motivation. However, this compound also has limitations for lab experiments. Its effects on the brain and behavior can be unpredictable and may vary depending on the individual and the dose used. This can make it difficult to draw clear conclusions from research studies.
Future Directions
There are several possible future directions for research on 1-(2-chlorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine. One area of interest is its potential use in the treatment of addiction and other psychiatric disorders. This compound has been shown to have a unique mechanism of action that may be useful in developing new treatments for these conditions. Another area of interest is the development of new compounds that are based on the structure of this compound. These compounds may have improved efficacy and fewer side effects than this compound itself. Finally, there is a need for further research into the long-term effects of this compound on the brain and behavior. This will be important for understanding the potential risks and benefits of using this compound in scientific research.
Synthesis Methods
The synthesis of 1-(2-chlorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine involves a multi-step process that begins with the reaction of 2-chlorobenzyl chloride with piperazine. The resulting product is then reacted with 5-methyl-3-thiophene carboxylic acid to form this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
1-(2-chlorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a unique mechanism of action that makes it a promising candidate for research into the neurobiology of addiction and other psychiatric disorders. This compound has been shown to have a high affinity for dopamine transporters, which are involved in the regulation of reward and motivation. This makes it a potential tool for studying the role of dopamine in these processes.
Properties
IUPAC Name |
[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-(5-methylthiophen-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2OS/c1-13-10-15(12-22-13)17(21)20-8-6-19(7-9-20)11-14-4-2-3-5-16(14)18/h2-5,10,12H,6-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHBYRBLNRDVKFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CS1)C(=O)N2CCN(CC2)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.